Cas no 2094485-00-2 (1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile)

• Product Name: 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile
• CAS No: 2094485-00-2
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 5961444
• PubChem ID: 126841539
• Update Time: 2025-06-19

1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26680564
• 2094485-00-2
• Z2732436593
• 1,4-bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile
• AKOS034000888
• 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile

• Inchi： 1S/C17H17N3O4/c1-11-3-7-23-14(11)16(21)19-5-6-20(13(9-18)10-19)17(22)15-12(2)4-8-24-15/h3-4,7-8,13H,5-6,10H2,1-2H3
• InChI Key： JEELNZCBIVNLMZ-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(N1CCN(C(C2=C(C)C=CO2)=O)CC1C#N)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.7Ų

Additional information on 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile

Introduction to 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile (CAS No. 2094485-00-2) and Its Emerging Applications in Chemical Biology

1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile, identified by its CAS number 2094485-00-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its dual functionality, featuring both carbonyl and nitrile groups, which contribute to its versatile reactivity and potential applications in drug discovery and molecular design. The structural framework of this compound incorporates piperazine rings, which are well-documented for their role in enhancing bioavailability and binding affinity in various therapeutic agents. The presence of 3-methylfuran-2-carbonyl moieties further enriches its chemical profile, making it a promising candidate for further exploration in medicinal chemistry.

The nitrile group at the 2-position of the piperazine ring introduces a site for further functionalization, enabling the synthesis of derivatives with tailored properties. This feature is particularly valuable in the development of novel pharmacophores, where precise control over molecular interactions is essential. Recent studies have highlighted the utility of nitrile-containing compounds in modulating enzyme activity and receptor binding, suggesting that 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile may serve as a key intermediate in the synthesis of next-generation therapeutics.

In the realm of chemical biology, this compound has been investigated for its potential role in modulating biological pathways associated with neurological disorders. The piperazine moiety is known to interact with a variety of targets, including neurotransmitter receptors and ion channels, making it a valuable scaffold for designing drugs that can influence central nervous system function. The incorporation of multiple carbonyl groups enhances the compound's ability to engage with biological systems through hydrogen bonding and other non-covalent interactions, which are critical for drug efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile for their biological activity. Molecular docking studies have revealed that this compound exhibits promising binding affinity to certain protein targets, which could translate into therapeutic benefits. For instance, preliminary research suggests that derivatives of this compound may interfere with pathways involved in inflammation and neurodegeneration, offering potential treatments for conditions such as Alzheimer's disease and chronic pain syndromes.

The synthetic accessibility of this compound is another factor that underscores its significance in pharmaceutical research. Modern synthetic methodologies have made it possible to construct complex molecules like 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile with high precision and yield. This accessibility allows researchers to rapidly explore structural variations and optimize properties such as solubility, stability, and bioavailability. The ability to modify the molecule systematically provides a robust platform for developing libraries of compounds for high-throughput screening.

One particularly intriguing aspect of this compound is its potential application in proteolysis-targeting chimeras (PROTACs)—a novel class of targeted protein degradation agents. PROTACs leverage the power of E3 ligands to selectively degrade disease-causing proteins, offering a paradigm shift from traditional small-molecule inhibitors. The structural features of 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile, particularly its ability to form stable complexes with proteins through multiple interaction points, make it an attractive candidate for designing PROTACs targeting challenging therapeutic areas such as cancer and rare diseases.

Furthermore, the fluorescent properties associated with certain derivatives of this compound have opened up avenues in biosensing applications. Fluorescent probes are indispensable tools in diagnostic assays and live-cell imaging, providing real-time insights into biological processes at the molecular level. By leveraging the inherent photophysical characteristics of 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile, researchers have developed sensitive indicators for detecting small molecules and ions within biological systems. These probes hold promise for applications ranging from environmental monitoring to clinical diagnostics.

The integration of machine learning algorithms has also accelerated the discovery process for compounds like 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile. Predictive models can now forecast biological activity based on structural features alone, significantly reducing the time required to identify lead candidates. This synergy between experimental chemistry and computational methods has been instrumental in advancing drug discovery pipelines. As more data becomes available from high-throughput experiments and public databases, these models continue to improve their accuracy, further streamlining the development process.

The environmental impact of pharmaceutical research cannot be overlooked when discussing compounds like 1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile. Sustainable synthetic routes are being prioritized to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles emphasize efficiency and ecological responsibility throughout the drug development lifecycle. Innovations such as flow chemistry and biocatalysis are being adopted to enhance sustainability while maintaining high yields and purity standards.

In conclusion,1,4-Bis(3-methylfuran-2-carbonyl)piperazine-2-carbonitrile (CAS No. 2094485-00-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics with broad applications in chemical biology and medicine. Its unique combination of functional groups makes it a versatile scaffold for drug design，and its synthetic accessibility ensures continued exploration by researchers worldwide。As our understanding of biological systems grows，so too will the opportunities presented by compounds like this one，offering hope for new treatments across diverse therapeutic areas。